Cas no 34452-15-8 ((Z)-2-Ethylbut-2-enoic acid)

• Product Name: (Z)-2-Ethylbut-2-enoic acid
• CAS No: 34452-15-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 2943482
• PubChem ID: 6285023
• Update Time: 2024-03-01

(Z)-2-Ethylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-ethylbut-2-enoic acid
• cis-2-ethyl-but-2-enoic acid
• (2Z)-2-ethylbut-2-enoic acid
• 2-ethylbut-2-enoic acid
• (Z)-2-Ethyl-2-butenoic acid
• NE25648
• (Z)-2-Ethylbut-2-enoic acid

• Inchi： 1S/C6H10O2/c1-3-5(4-2)6(7)8/h3H,4H2,1-2H3,(H,7,8)/b5-3-
• InChI Key： KFSQJVOLYQRELE-HYXAFXHYSA-N
• SMILES： OC(/C(=C\C)/CC)=O

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids